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Get Quote

Executive Summary
2-Amino-4-bromothiophene Hydrobromide (CAS 2568130-86-7) is a high-value, metastable

heterocyclic scaffold used primarily in the synthesis of advanced pharmaceutical agents,

including kinase inhibitors (e.g., JNK, VEGFR) and PROTAC degraders.[1][2][3]

Unlike its stable 3-carboxylate precursors, the decarboxylated core offers a smaller, more

lipophilic profile critical for optimizing ligand binding efficiency (LE). However, the free base (2-

amino-4-bromothiophene) is inherently unstable due to oxidative dimerization and imine

tautomerization.[1][2] Consequently, it is isolated and stored exclusively as the hydrobromide

(HBr) salt. This guide provides the rigorous protocols required to synthesize, handle, and utilize

this compound without degradation.

Chemical Identity & Physicochemical Properties[4]
[5]
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Property Data

Chemical Name 2-Amino-4-bromothiophene Hydrobromide

CAS Number 2568130-86-7

Molecular Formula C₄H₄BrNS[1][2][4] • HBr

Molecular Weight 258.96 g/mol (Salt) / 178.05 g/mol (Free Base)

Appearance Off-white to beige hygroscopic solid

Solubility
Soluble in DMSO, DMF, Methanol; sparingly

soluble in DCM

Stability

High Risk: Free base decomposes rapidly in

air/light. Salt form is stable at -20°C under

Argon.[1][2]

SMILES (Salt) C1=C(SC(=C1)Br)N.Br

Synthesis & Mechanistic Causality
The synthesis of CAS 2568130-86-7 is non-trivial because the 2-aminothiophene moiety lacks

the stabilizing electron-withdrawing group (EWG) at the C3 position found in common Gewald

products.[1][2]

The "Stabilized Precursor" Strategy
Direct bromination of 2-aminothiophene is impossible due to polymerization.[1][2] The industry-

standard route utilizes a Gewald Reaction to form a stable ester, followed by hydrolysis and

decarboxylation in the presence of acid to trap the amine immediately.

Step 1: Gewald Synthesis (Precursor Formation)[2]
Reagents: Methyl 4-chloro-3-oxobutanoate, Sulfur (

), Morpholine (catalyst).[1][2]

Mechanism: The Knoevenagel condensation is followed by thionation and cyclization.
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Intermediate: Methyl 2-amino-4-bromothiophene-3-carboxylate (CAS 1239461-22-3).[1][2]

Step 2: Saponification & Decarboxylation (The Critical Step)
Challenge: Removing the C3-ester exposes the electron-rich C2-amine to oxidation.[1][2]

Protocol:

Hydrolyze the ester with NaOH/MeOH.

Acidify with concentrated HBr.

Heat to induce thermal decarboxylation (

).[1][2]

Causality: The presence of excess HBr protonates the amine (

), deactivating the ring towards oxidative coupling and preventing the formation of azo-
dimers.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway transitioning from the stable Gewald ester to the metastable HBr

salt.[1][2]

Operational Protocol: Handling & Utilization
WARNING: Do not attempt to isolate the free base of this compound. All reactions must be

designed to generate the free base in situ or utilize the salt directly.

Storage Protocol (Self-Validating System)
To ensure integrity, implement this storage check:
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Environment: Store at -20°C under inert gas (Argon/Nitrogen).

Visual Check: If the solid turns dark brown or black, oxidative polymerization has occurred.

Validation: Dissolve a small sample in DMSO-d6. 1H NMR should show sharp peaks;

broadening indicates paramagnetic radical formation (degradation).

In Situ Utilization Protocol
When using CAS 2568130-86-7 in nucleophilic attacks (e.g., amide coupling) or metal-

catalyzed cross-couplings:

Solvent Selection: Use anhydrous DMF or DMAc (degassed).

Base Addition: Add organic base (DIPEA or TEA) at 0°C immediately before adding the

electrophile.

Reasoning: Low temperature slows the dimerization rate of the liberated free amine,

allowing the desired electrophile to react first.

Order of Addition:

Correct: Salt + Electrophile + Solvent -> Cool -> Add Base.[1][2]

Incorrect: Salt + Base -> Wait -> Add Electrophile (Leads to "black tar" decomposition).[1]

[2]

Applications in Drug Discovery[4][7][8][9]
This scaffold is a "dual-handle" building block, allowing orthogonal functionalization at the C2

(amine) and C4 (bromide) positions.

Orthogonal Functionalization Strategy
Path A (C2-Amine): Amide coupling, urea formation, or reductive amination.[2] Used to

attach the "hinge-binding" motif in kinase inhibitors.[1][2]

Path B (C4-Bromide): Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings.[1][2]

Used to extend the scaffold into the solvent-exposed region of the protein pocket.
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Reaction Logic Diagram
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Figure 2: Orthogonal derivatization logic for medicinal chemistry campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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